Cas no 2639418-41-8 (ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate)

• Product Name: ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate
• CAS No: 2639418-41-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5651848
• PubChem ID: 165897899
• Update Time: 2025-06-11

ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639418-41-8
• EN300-27784073
• ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
• ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-10(14)12-5-3-4-11(8-12,9-13)6-7-12/h2-9,13H2,1H3
• InChI Key： DELXQTIMMIRQMI-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCCC(CN)(CC1)C2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate

Research Brief on Ethyl 5-(Aminomethyl)Bicyclo[3.2.1]Octane-1-Carboxylate (CAS: 2639418-41-8)

Ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate (CAS: 2639418-41-8) is a bicyclic compound of significant interest in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound features a bicyclo[3.2.1]octane core, a rigid structure that imparts conformational stability, making it an attractive candidate for targeting specific biological pathways. The presence of an aminomethyl group at the 5-position and an ethyl carboxylate moiety at the 1-position provides opportunities for further functionalization, enabling the tuning of physicochemical and pharmacological properties. Recent synthetic methodologies have optimized the production of this compound, improving yields and purity, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In pharmacological research, ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate has shown promise as a precursor for the development of modulators of neurotransmitter systems. Preliminary in vitro studies indicate its potential affinity for GABA_A and NMDA receptors, suggesting applications in the treatment of anxiety, epilepsy, and neurodegenerative diseases. Additionally, its structural motifs have been explored in the design of antimicrobial agents, with some derivatives exhibiting activity against resistant bacterial strains.

Recent advancements in computational chemistry have facilitated the prediction of binding modes and interactions of this compound with biological targets. Molecular docking studies reveal that the bicyclo[3.2.1]octane scaffold can fit into the binding pockets of various enzymes and receptors, supporting its utility in rational drug design. Furthermore, in vivo studies in animal models have begun to elucidate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for translational research.

In conclusion, ethyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate represents a promising chemical entity with broad applications in drug discovery. Ongoing research aims to expand its therapeutic potential through the development of novel derivatives and the exploration of new biological targets. Future studies should focus on optimizing its pharmacological efficacy and safety profile to advance it toward clinical trials.